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Compound of Interest

Compound Name: 4-ethylhexanal

Cat. No.: B6588603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical characteristics of 4-
ethylhexanal, a significant organic compound. The information is curated for professionals in

research and development, offering precise data, standardized experimental methodologies,

and a logical workflow for its characterization.

Core Physical Properties
4-Ethylhexanal is an aldehyde with the chemical formula C₈H₁₆O. Its physical state at

standard temperature and pressure is a liquid. The key physical properties of 4-ethylhexanal
are summarized in the table below, providing a clear and concise reference for laboratory and

development applications.
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Property Value Units

Molecular Formula C₈H₁₆O -

Molecular Weight 128.212 g/mol

Boiling Point 163 °C at 760 mmHg

Density 0.809 g/cm³

Refractive Index 1.41 -

Flash Point 46.2 °C

Vapor Pressure 2.11 mmHg at 25°C

CAS Number 75718-13-7 -

Data sourced from ChemNet.[1]

Experimental Protocols for Physical
Characterization
The determination of the physical properties of a chemical entity like 4-ethylhexanal relies on

standardized and reproducible experimental protocols. Below are detailed methodologies for

the key experiments cited.

1. Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for its determination is the Thiele tube method.[2]

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

rubber band, heating source (Bunsen burner or oil bath).

Procedure:

A small amount of 4-ethylhexanal is placed in the small test tube.

The capillary tube is inverted (open end down) and placed into the liquid.
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The test tube is attached to the thermometer with a rubber band, ensuring the sample is

aligned with the thermometer bulb.

This assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil).

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

capillary tube.

Heating is discontinued, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.[2]

2. Measurement of Density (Pycnometer Method)

Density is the mass of a substance per unit volume. The pycnometer method is a precise

technique for measuring the density of liquids.[3][4]

Apparatus: Pycnometer (a glass flask with a specific, known volume), analytical balance,

thermostat.

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed.

The pycnometer is filled with 4-ethylhexanal, ensuring no air bubbles are present.

The filled pycnometer is placed in a thermostat at a constant temperature (e.g., 20°C) to

allow for thermal equilibrium.

The mass of the filled pycnometer is accurately weighed.

The density is calculated by dividing the mass of the 4-ethylhexanal (mass of filled

pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.
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[3]

3. Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is indicative of purity.[5][6]

Apparatus: Abbe refractometer, light source (typically a sodium D-line lamp), constant

temperature water bath.

Procedure:

The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol or acetone)

and a soft tissue.

A few drops of 4-ethylhexanal are placed on the surface of the lower prism.

The prisms are closed and locked.

Water from the constant temperature bath is circulated through the prisms to maintain a

stable temperature.

The light source is positioned, and the eyepiece is adjusted until the field of view is sharp.

The control knob is turned to bring the dividing line between the light and dark fields into

the center of the crosshairs.

The refractive index is read directly from the instrument's scale.[7]

4. Measurement of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The closed-cup method is preferred for its precision and safety.[1][8][9]

Apparatus: Pensky-Martens closed-cup tester or a similar standardized apparatus.[10][11]

Procedure:
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A sample of 4-ethylhexanal is placed in the test cup of the apparatus.

The cup is sealed with a lid that has apertures for an ignition source and a thermometer.

The sample is heated at a slow, constant rate.

At regular temperature intervals, the ignition source (a small flame or spark) is introduced

into the vapor space above the liquid through an aperture.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapor to ignite momentarily.[8]

Visualizations
The following diagram illustrates the logical workflow for the physical characterization of a

chemical compound such as 4-ethylhexanal.

Physical Characterization Workflow for 4-Ethylhexanal

Obtain Pure Sample
of 4-Ethylhexanal

Determine Boiling Point
(Thiele Tube)

Measure Density
(Pycnometer)

Measure Refractive Index
(Refractometer)

Determine Flash Point
(Closed-Cup)

Data Compilation
and Analysis

Technical Report Generation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://almaaqal.edu.iq/wp-content/uploads/2021/12/6-flash-point-and-fire-point-1.pdf
https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://www.benchchem.com/product/b6588603?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6588603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical workflow for the physical characterization of 4-ethylhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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